Cas no 45185-76-0 (Methyl 4-(1,1-dioxidothiomorpholino)benzoate)
45185-76-0 structure
Product Name:Methyl 4-(1,1-dioxidothiomorpholino)benzoate
CAS No:45185-76-0
MF:C12H15NO4S
MW:269.31680226326
CID:328862
PubChem ID:2763956
Update Time:2025-04-19
Methyl 4-(1,1-dioxidothiomorpholino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(1,1-dioxidothiomorpholino)benzoate
- methyl 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzoate
- Methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-benzenecarboxylate
- METHYL 4-(1,1-DIOXOTHIOMORPHOLINO)BENZOATE
- 4-(1,1-Dioxothiomorpholino)benzoic Acid Methyl Ester
- 4-[4-(Methoxycarbonyl)phenyl]thiomorpholine 1,1-Dioxide
- 451485-76-0
- CHEMBL1582081
- CS-0317759
- methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)benzenecarboxylate
- Methyl 4-(1,1-dioxo-1lambda6,4-thiazinan-4-yl)-benzenecarboxylate
- M1587
- methyl 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzoate
- A912581
- MLS000720483
- D91513
- Phthalimideacetylchloride
- Oprea1_620883
- A826738
- methyl 4-(1,1-dioxo-1
- DTXSID50377219
- E?-thiomorpholin-4-yl)benzoate
- methyl4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)benzoate
- AKOS005070406
- SCHEMBL12551037
- 45185-76-0
- 4R-0669
- BTA48576
- HMS2699E10
- Methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)benzoate
- methyl 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)benzoate
- MFCD02661674
- SMR000335991
- FT-0639844
- DB-051275
- METHYL 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZOATE
- methyl 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzoate
-
- Inchi: 1S/C12H15NO4S/c1-17-12(14)10-2-4-11(5-3-10)13-6-8-18(15,16)9-7-13/h2-5H,6-9H2,1H3
- InChI Key: IMLAPXMJROBNSS-UHFFFAOYSA-N
- SMILES: S1(CCN(C2C=CC(C(=O)OC)=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 269.07200
- Monoisotopic Mass: 269.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 72.1A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.3±0.1 g/cm3
- Melting Point: 154-156°C
- Boiling Point: 511.1±45.0 °C at 760 mmHg
- Flash Point: 262.9±28.7 °C
- Refractive Index: 1.563
- PSA: 72.06000
- LogP: 1.85380
- Solubility: Not determined
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Methyl 4-(1,1-dioxidothiomorpholino)benzoate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 4-(1,1-dioxidothiomorpholino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1587-1g |
Methyl 4-(1,1-dioxidothiomorpholino)benzoate |
45185-76-0 | 98.0%(GC) | 1g |
¥3790.0 | 2022-06-10 | |
| A2B Chem LLC | AB75820-1mg |
METHYL 4-(1,1-DIOXOTHIOMORPHOLINO)BENZOATE |
45185-76-0 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AB75820-5mg |
METHYL 4-(1,1-DIOXOTHIOMORPHOLINO)BENZOATE |
45185-76-0 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AB75820-10mg |
METHYL 4-(1,1-DIOXOTHIOMORPHOLINO)BENZOATE |
45185-76-0 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AB75820-500mg |
METHYL 4-(1,1-DIOXOTHIOMORPHOLINO)BENZOATE |
45185-76-0 | >95% | 500mg |
$302.00 | 2024-04-20 | |
| A2B Chem LLC | AB75820-1g |
METHYL 4-(1,1-DIOXOTHIOMORPHOLINO)BENZOATE |
45185-76-0 | >95% | 1g |
$392.00 | 2024-04-20 | |
| A2B Chem LLC | AB75820-5g |
METHYL 4-(1,1-DIOXOTHIOMORPHOLINO)BENZOATE |
45185-76-0 | >95% | 5g |
$885.00 | 2024-04-20 | |
| A2B Chem LLC | AB75820-10g |
METHYL 4-(1,1-DIOXOTHIOMORPHOLINO)BENZOATE |
45185-76-0 | >95% | 10g |
$1550.00 | 2024-04-20 |
Methyl 4-(1,1-dioxidothiomorpholino)benzoate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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